1-[(3-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
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Overview
Description
Scientific Research Applications
Molecular Structure and Crystallography
Research on structurally similar pyrido[2,3-d]pyrimidine derivatives has revealed their molecular structures and crystallography. These studies show how molecules of these compounds are linked through hydrogen bonds and pi-pi stacking interactions to form specific crystal structures. For example, a study conducted by Trilleras et al. (2009) discussed the crystal structures of four 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, emphasizing their similar molecular structures but different crystal arrangements due to varied interactions such as C-H...O hydrogen bonds and pi-pi stacking interactions (Trilleras, J. Quiroga, J. Cobo, M. Hursthouse, & C. Glidewell, 2009).
Synthesis and Chemical Properties
Several studies focus on the synthesis of pyrido[2,3-d]pyrimidine derivatives and their chemical properties. For instance, Gazivoda Kraljević et al. (2011) explored the synthesis of novel N-methoxymethylated (MOM) pyrimidine and pyrimidine-2,4-diones nucleoside mimetics, revealing their potential for creating tracer molecules for positron emission tomography (PET) imaging, a key application in medical diagnostics (Gazivoda Kraljević et al., 2011).
Applications in Fluorescence and Imaging
The research by Castillo et al. (2018) on 3-formylpyrazolo[1,5-a]pyrimidines as intermediates for synthesizing functional fluorophores illustrates the potential applications of pyrido[2,3-d]pyrimidine derivatives in developing fluorescent probes. These probes could be used for detecting biologically or environmentally relevant species, highlighting the importance of these compounds in analytical and diagnostic applications (Castillo, Alexis Tigreros, & J. Portilla, 2018).
Biological Activity and Potential Applications
Research on the biological activity of pyrido[2,3-d]pyrimidine derivatives is emerging. For example, the study on urease inhibition by pyrido[1,2-a]pyrimidine-2,4(3H)-diones by Rauf et al. (2010) presents these compounds as potential inhibitors of urease activity, which could have implications for medical treatments and agricultural applications (Rauf et al., 2010).
Mechanism of Action
Properties
IUPAC Name |
1-[(3-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3O3/c1-29-18-9-7-15(8-10-18)13-26-21(27)19-6-3-11-24-20(19)25(22(26)28)14-16-4-2-5-17(23)12-16/h2-12H,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVJHWRNCWIGOOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C(=O)C3=C(N=CC=C3)N(C2=O)CC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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